Cas no 1806893-92-4 (2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1806893-92-4
• MF: C₆H₂F₄IN
• MW: 290.984867572784
• CID: 4799990
• Update Time: 2025-05-26

2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2F4IN/c7-2-1-3(5(8)9)12-6(10)4(2)11/h1,5H
• InChI Key： BYDQCJXZNZCEMA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine

2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine, also known by its CAS number 1806893-92-4, is a highly specialized organic compound with significant applications in the field of heterocyclic chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic rings with one nitrogen atom. The presence of multiple fluorine atoms and an iodine substituent makes this compound unique and valuable for various research and industrial purposes.

The structure of 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine is characterized by its substituted pyridine ring. The fluorine atoms at positions 2 and 4, along with the difluoromethyl group at position 6 and the iodine atom at position 3, contribute to its distinctive electronic and steric properties. These features make it an ideal candidate for use in pharmaceutical research, where precise control over molecular interactions is crucial.

Recent studies have highlighted the potential of this compound in the development of novel bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex organic structures, particularly in the context of drug discovery. The fluorinated groups in this compound are known to enhance lipophilicity and improve bioavailability, which are critical factors in pharmaceutical design.

In addition to its applications in drug discovery, 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine has also found utility in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent advancements in this area have demonstrated the potential of fluorinated pyridines as components in next-generation electronic devices.

The synthesis of this compound involves a series of carefully controlled reactions. Researchers typically employ multi-step procedures that include nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The presence of iodine at position 3 facilitates certain types of cross-coupling reactions, which are essential for constructing complex molecular architectures.

In terms of stability and reactivity, 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine exhibits a balance between electron-withdrawing and electron-donating groups. This balance contributes to its versatility in various chemical transformations. Recent studies have also explored its role as a catalyst or precursor in asymmetric synthesis, where precise control over stereochemistry is required.

The availability of this compound has been significantly enhanced by advances in synthetic methodologies. Modern techniques such as microwave-assisted synthesis and continuous-flow chemistry have enabled researchers to produce this compound on a larger scale while maintaining high purity levels. This has facilitated its widespread use across various industries.

In conclusion, 2,4-Difluoro-6-(difluoromethyl)-3-iodopyridine, with its CAS number 1806893-92-4, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and properties make it an indispensable tool in fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications for this compound, its significance is expected to grow further.